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SNIPER(ABL)-033: Available Information

The table below consolidates the key technical details found in the search results:

Attribute Description

Name SNIPER(ABL)-033 [1] [2] [3]

CAS Number 2222354-18-7 [2] [3]

Category PROTAC / SNIPER (Specific and Nongenetic IAP-dependent Protein Eraser) [1] [3]

Target Protein BCR-ABL fusion oncoprotein [2] [3]

Degradation
DC₅₀

0.3 μM [2]

Target Ligand HG-7-85-01 (an ABL kinase inhibitor) [2]

E3 Ligase
Ligand

A derivative of LCL161 (an IAP antagonist) [2]

Linker A PEG-based linker connecting the two ligands [2]

Mechanism of
Action

A heterobifunctional molecule that recruits inhibitor of apoptosis proteins (IAPs, a
class of E3 ubiquitin ligases) to the BCR-ABL protein, leading to its ubiquitination and
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Attribute Description

degradation by the proteasome [4] [1] [3].

Mechanism of Action Workflow

The following diagram illustrates the general degradation mechanism of SNIPERs, as described in the

literature [4] [3]. This workflow is applicable to SNIPER(ABL)-033.
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The diagram shows how SNIPER(ABL)-033 acts as a molecular bridge, bringing the IAP E3 ligase and the

BCR-ABL target protein into proximity. This leads to the ubiquitination of BCR-ABL and its subsequent

recognition and degradation by the proteasome [4].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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